(3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol
(3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol
Brand Name:
Vulcanchem
CAS No.:
36149-00-5
VCID:
VC0056791
InChI:
InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11-,22-12+
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
Molecular Formula:
C₂₇H₄₄O₂
Molecular Weight:
400.6 g/mol
(3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol
CAS No.: 36149-00-5
Reference Standards
VCID: VC0056791
Molecular Formula: C₂₇H₄₄O₂
Molecular Weight: 400.6 g/mol
| CAS No. | 36149-00-5 |
|---|---|
| Product Name | (3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol |
| Molecular Formula | C₂₇H₄₄O₂ |
| Molecular Weight | 400.6 g/mol |
| IUPAC Name | (3E)-3-[(2Z)-2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol |
| Standard InChI | InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11-,22-12+ |
| Standard InChIKey | JWUBBDSIWDLEOM-ZCJKAFFOSA-N |
| Isomeric SMILES | CC(CCCC(C)(C)O)C1CCC\2C1(CCC/C2=C/C=C/3\CC(CCC3=C)O)C |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
| Canonical SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C |
| Synonyms | (3β,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol; 25-Hydroxy-5,6-trans-vitamin D3; 5,6-trans-25-Hydroxycholecalciferol; 5,6-trans-25-Hydroxyvitamin D3 |
| PubChem Compound | 6368826 |
| Last Modified | Nov 11 2021 |
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